![molecular formula C18H16Cl3N3S B2921085 2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone CAS No. 478042-28-3](/img/structure/B2921085.png)
2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone
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Description
2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone is a useful research compound. Its molecular formula is C18H16Cl3N3S and its molecular weight is 412.76. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis of Indoles : A study by Wagaw et al. (1999) in the "Journal of the American Chemical Society" describes a palladium-catalyzed method for the preparation of N-aryl benzophenone hydrazones, which are converted to indoles via an in situ hydrolysis/Fischer cyclization protocol. This method provides a means for the preparation of a structurally diverse set of indoles from simple, commercially available precursors (Wagaw et al., 1999).
Antimicrobial Activities of Hydrazone Derivatives : Gündüzalp et al. (2014) in "Medicinal Chemistry Research" synthesized aromatic/heteroaromatic sulfonylhydrazone derivatives, including indole-3-carboxaldehyde methanesulfonylhydrazone, and evaluated their electrochemical behavior and antimicrobial activities. This study highlights the potential of hydrazone derivatives in antimicrobial applications (Gündüzalp et al., 2014).
Supramolecular Chemistry Applications : A review by Su and Aprahamian (2014) in "Chemical Society Reviews" discusses the extensive study and use of the hydrazone functional group in supramolecular chemistry. The review covers the utilization of hydrazones in molecular switches, metallo-assemblies, and sensors, highlighting the diversity and uniqueness of hydrazones in various applications (Su & Aprahamian, 2014).
Synthesis of Bi-heterocyclic Hydrazone Dyes : Qian et al. (2017) in "Dyes and Pigments" synthesized a series of bi-heterocyclic hydrazone dyes, observing visualized fabric discoloration on different fibers under varying pH values. This study suggests potential applications of hydrazone dyes in the textile industry (Qian et al., 2017).
Inhibitory Potential Against Glycation of Protein : Khan et al. (2011) in "Medicinal Chemistry" synthesized 2,4,6-trichlorophenyl hydrazones and evaluated their in vitro antiglycation potential. This study identified a novel series of antiglycation agents, highlighting the medical significance of hydrazone compounds (Khan et al., 2011).
Properties
IUPAC Name |
(2-butan-2-ylsulfanyl-1H-indol-3-yl)-(2,4,6-trichlorophenyl)diazene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl3N3S/c1-3-10(2)25-18-16(12-6-4-5-7-15(12)22-18)23-24-17-13(20)8-11(19)9-14(17)21/h4-10,22H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASFGVXASAZFKJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=C(C2=CC=CC=C2N1)N=NC3=C(C=C(C=C3Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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